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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B15562426

Get Quote

Introduction

Methomyl is a broad-spectrum carbamate insecticide used to control a wide range of pests on

various agricultural crops.[1] Due to its toxicity, regulatory bodies worldwide have established

maximum residue limits (MRLs) for methomyl in food products to ensure consumer safety.[2]

Accurate and sensitive analytical methods are crucial for monitoring methomyl residues in

diverse food matrices. Methomyl-d3, a deuterated analog of methomyl, is the ideal internal

standard for quantification by mass spectrometry-based methods, such as Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), as it corrects for matrix effects and

variations in sample preparation and instrument response.[3] These application notes provide a

comprehensive overview and detailed protocols for the analysis of methomyl residues in food

matrices using Methomyl-d3 as an internal standard.

Analytical Principle
The analysis of methomyl in food samples generally involves three key steps: sample

preparation (extraction and cleanup), chromatographic separation, and detection. Ultra-High-

Performance Liquid Chromatography (UHPLC) coupled with tandem mass spectrometry
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(MS/MS) is the preferred technique due to its high sensitivity, selectivity, and suitability for

analyzing polar and thermally labile compounds like methomyl.[2][4]

Key steps include:

Extraction: Pesticides are extracted from the homogenized food sample using an organic

solvent, commonly acetonitrile.[1] The Quick, Easy, Cheap, Effective, Rugged, and Safe

(QuEChERS) method is widely adopted for this purpose.[4]

Cleanup: The crude extract is purified to remove co-extracted matrix components (e.g.,

pigments, fats, sugars) that can interfere with the analysis. This is often achieved through

dispersive solid-phase extraction (dSPE) using a combination of sorbents like C18 and

graphitized carbon black.[1][5]

Analysis: The cleaned-up extract is injected into an LC-MS/MS system. Methomyl and the

internal standard (Methomyl-d3) are separated chromatographically and then detected and

quantified by the mass spectrometer operating in Selected Reaction Monitoring (SRM)

mode.

Quantitative Data Summary
The following tables summarize the quantitative performance data for the analysis of methomyl

in various food matrices, as reported in the literature.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)

Analyte Matrix LOD (mg/kg) LOQ (mg/kg) Reference

Methomyl Various < 0.001 - [4]

Thiodicarb &

Methomyl

Animal-derived

food products
0.0013 0.004 [6]

Table 2: Linearity of Calibration
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Analyte Matrix
Concentration
Range (µg/L)

Correlation
Coefficient (R²)

Reference

Methomyl Mint
1, 5, 10, 20, 50,

100
0.9938 [1]

Methomyl
Peas (Matrix-

matched)
Not Specified >0.99 [2]

Table 3: Recovery Studies

Analyte Matrix Spiking Level Recovery (%) Reference

Methomyl
Fruits and

Vegetables
Not Specified 78.0 - 96.5 [7]

Experimental Protocols
Protocol 1: QuEChERS-based Extraction and dSPE
Cleanup for Fruits and Vegetables
This protocol is a widely used and effective method for the extraction and cleanup of methomyl

residues from various fruit and vegetable matrices.[4][8]

1. Sample Homogenization:

Weigh a representative portion of the food sample.
Homogenize the sample using a high-speed blender until a uniform consistency is achieved.
For samples with high water content, cryogenic milling with dry ice can be employed to
prevent degradation of thermally labile pesticides.

2. Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
Add 10 mL of acetonitrile.
Add the appropriate amount of Methomyl-d3 internal standard solution.
Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g
disodium citrate sesquohydrate).
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Immediately cap and shake vigorously for 1 minute.
Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive SPE Cleanup:

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing
MgSO₄ and C18 sorbents.[5]
Vortex for 1 minute.
Centrifuge at high speed for 5 minutes.
Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS
analysis.

Protocol 2: LC-MS/MS Analysis
Instrumentation:

UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

LC Conditions:

Column: C18 reversed-phase column (e.g., 150 x 2.1 mm, 3.5 µm).[2]

Mobile Phase A: 0.1% Formic acid in water.[2]

Mobile Phase B: 0.1% Formic acid in acetonitrile.[2]

Flow Rate: 0.2 mL/min.[2]

Injection Volume: 2-20 µL.[2][4]

Gradient:

0-3 min: 10% B

3-31 min: Linear gradient to 90% B

31-36 min: Hold at 90% B
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36-36.5 min: Return to 10% B

36.5-45 min: Re-equilibration at 10% B[2]

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Selected Reaction Monitoring (SRM)

SRM Transitions:

Methomyl: Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2

(Qualifier)

Methomyl-d3: Precursor ion > Product ion (Quantifier)

Note: Specific m/z values for precursor and product ions should be optimized for the

specific instrument used.

Visualizations

Sample Preparation Analysis

1. Sample Homogenization 2. QuEChERS Extraction
(Acetonitrile + Salts)

3. Dispersive SPE Cleanup
(MgSO4 + C18) 4. Filtration (0.22 µm) 5. UHPLC Separation

(C18 Column)
Inject 6. MS/MS Detection

(ESI+, SRM) 7. Data Processing & Quantification

Click to download full resolution via product page

Caption: Experimental workflow for Methomyl-d3 analysis in food.
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Caption: Logical relationship of sample preparation and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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